80-97-7

Cholestanol

In Stock

• CAS RN:
• 80-97-7

• Formula:
• C₂₇H₄₈O

• InChI:
• InChI=1S/C27H48O/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h18-25,28H,6-17H2,1-5H3/t19-,20+,21+,22+,23-,24+,25+,26+,27-/m1/s1

• InChIKey:
• QYIXCDOBOSTCEI-JKUMBUQESA-N

• Cholestanol is a cholesterol metabolite formed by oxidation and an intermediate in the biosynthesis of chenodeoxycholic acid. Cholestanol (10 µg/ml) induces apoptosis in cornea and lens epithelial cells and increases the activity of IL-1β converting enzyme (ICE) and CPP32 proteases. Dietary administration of 1% cholestanol to mice increases serum and liver cholestanol levels and leads to corneal opacities and gallstones and in rats it leads to cholestanol deposition in the cerebellum. Cholestanol levels are increased in plasma of patients with cerebrotendinous xanthomatosis (CTX), a disease characterized by a deficiency in the mitochondrial enzyme sterol 27-hydrolylase (CYP27A1) that leads to progressive neurological symptoms.
  (5-alpha)-Cholestan-3-beta-ol analytical standard provided with chromatographic purity, to be used as reference material for qualitative determina...

9-Azabicyclo[3.3.1]nonane

In Stock

• CAS RN:
• 280-97-7

• Formula:
• C8H15N

• InChI:
• InChI=1S/C8H15N/c1-3-7-5-2-6-8(4-1)9-7/h7-9H,1-6H2

• InChIKey:
• ATPGYYPVVKZFGR-UHFFFAOYSA-N

• 9-Azabicyclo[3.3.1]nonane is a useful research compound. Its molecular formula is C8H15N and its molecular weight is 125.21 g/mol. The purity is usually 95%.

Benzofuran-4-ol

In Stock

• CAS RN:
• 480-97-7

• Formula:
• C8H6O2

• InChI:
• InChI=1S/C8H6O2/c9-7-2-1-3-8-6(7)4-5-10-8/h1-5,9H

• InChIKey:
• CFBCZETZIPZOGW-UHFFFAOYSA-N

• 1-Benzofuran-4-ol belongs to the class of organic compounds known as benzofurans. These are organic compounds containing a benzene ring fused to a furan. Furan is a five-membered aromatic ring with four carbon atoms and one oxygen atom. 1-Benzofuran-4-ol is slightly soluble (in water) and a very weakly acidic compound (based on its pKa).

2-Methoxy-4-[(4-oxo-3-phenyl-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]phenyl 4-fluorobenzoate

• CAS RN:
• 5680-97-7

• Formula:
• C24H16FNO4S2

• InChI:
• InChI=1S/C24H16FNO4S2/c1-29-20-13-15(7-12-19(20)30-23(28)16-8-10-17(25)11-9-16)14-21-22(27)26(24(31)32-21)18-5-3-2-4-6-18/h2-14H,1H3/b21-14+

• InChIKey:
• XITLRNUPSAIDPF-KGENOOAVSA-N

• 2-Methoxy-4-[(4-oxo-3-phenyl-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]phenyl 4-fluorobenzoate is a useful research compound. Its molecular formula is C24H16FNO4S2 and its molecular weight is 465.5g/mol. The purity is usually 95%.

Methyl (5-(4-methoxyphenyl)-3-oxo-2(3H)-furanylidene)acetate

• CAS RN:
• 97180-97-7

• Formula:
• C14H12O5

• InChI:
• InChI=1S/C14H12O5/c1-17-10-5-3-9(4-6-10)12-7-11(15)13(19-12)8-14(16)18-2/h3-8H,1-2H3/b13-8+

• InChIKey:
• SSGGEULUTOSRAD-MDWZMJQESA-N

• Methyl (5-(4-methoxyphenyl)-3-oxo-2(3H)-furanylidene)acetate is a useful research compound. Its molecular formula is C14H12O5 and its molecular weight is 260.24 g/mol. The purity is usually 95%.

3-(4-Cyanophenyl)-2-methyl-1-propene

In Stock

• CAS RN:
• 97780-97-7

• Formula:
• C11H11N

• InChI:
• InChI=1S/C11H11N/c1-9(2)7-10-3-5-11(8-12)6-4-10/h3-6H,1,7H2,2H3

• InChIKey:
• DFEQOGNYHGQAAL-UHFFFAOYSA-N

• 3-(4-Cyanophenyl)-2-methyl-1-propene is a useful research compound. Its molecular formula is C11H11N and its molecular weight is 157.21 g/mol. The purity is usually 95%.

2-chloro-5H,6H,7H-cyclopenta[d]pyrimidin-4-amine

In Stock

• CAS RN:
• 76780-97-7

• Formula:
• C7H8ClN3

• InChI:
• InChI=1S/C7H8ClN3/c8-7-10-5-3-1-2-4(5)6(9)11-7/h1-3H2,(H2,9,10,11)

• InChIKey:
• FLSZZRQYAPQBEO-UHFFFAOYSA-N

• 2-chloro-5H,6H,7H-cyclopenta[d]pyrimidin-4-amine is a useful research compound. Its molecular formula is C7H8ClN3 and its molecular weight is 169.61 g/mol. The purity is usually 95%.

Lexil

• CAS RN:
• 63280-97-7

• Formula:
• C37H40Br2N4O4

• InChI:
• InChI=1S/C23H30NO3.C14H10BrN3O.BrH/c1-16(2)24(5,17(3)4)14-15-26-23(25)22-18-10-6-8-12-20(18)27-21-13-9-7-11-19(21)22;15-9-4-5-11-10(7-9)14(17-8-13(19)18-11)12-3-1-2-6-16-12;/h6-13,16-17,22H,14-15H2,1-5H3;1-7H,8H2,(H,18,19);1H/q+1;;/p-1

• InChIKey:
• VJPXJCQAEYLZCE-UHFFFAOYSA-M

• Lexil, also known as Lexil, is a useful research compound. Its molecular formula is C37H40Br2N4O4 and its molecular weight is 764.5 g/mol. The purity is usually 95%.

3H-imidazo[4,5-f]quinolin-2-amine

Usually In Stock

• CAS RN:
• 76180-97-7

• Formula:
• C10H8N4

• InChI:
• InChI=1S/C10H8N4/c11-10-13-8-4-3-7-6(9(8)14-10)2-1-5-12-7/h1-5H,(H3,11,13,14)

• InChIKey:
• GSLMSTTZNJHJRA-UHFFFAOYSA-N

• 3H-imidazo[4,5-f]quinolin-2-amine, also known as 3H-imidazo[4,5-f]quinolin-2-amine, is a useful research compound. Its molecular formula is C10H8N4 and its molecular weight is 184.2 g/mol. The purity is usually 95%.

N-(2,4-dimethylphenyl)-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-amine

In Stock

• CAS RN:
• 306280-97-7

• Formula:
• C18H19N3S

• InChI:
• InChI=1S/C18H19N3S/c1-11-7-8-14(12(2)9-11)21-17-16-13-5-3-4-6-15(13)22-18(16)20-10-19-17/h7-10H,3-6H2,1-2H3,(H,19,20,21)

• InChIKey:
• OHWVGAGUUPIAOX-UHFFFAOYSA-N

• N-(2,4-dimethylphenyl)-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-amine is a useful research compound. Its molecular formula is C18H19N3S and its molecular weight is 309.43. The purity is usually 95%.

8-(2-Aminoethylamino)-1,3-dimethyl-7-[(4-methylphenyl)methyl]purine-2,6-dione

In Stock

• CAS RN:
• 505080-97-7

• Formula:
• C17H22N6O2

• InChI:
• InChI=1S/C17H22N6O2/c1-11-4-6-12(7-5-11)10-23-13-14(20-16(23)19-9-8-18)21(2)17(25)22(3)15(13)24/h4-7H,8-10,18H2,1-3H3,(H,19,20)

• InChIKey:
• NACLZILKPSSYLW-UHFFFAOYSA-N

• 8-(2-Aminoethylamino)-1,3-dimethyl-7-[(4-methylphenyl)methyl]purine-2,6-dione is a useful research compound. Its molecular formula is C17H22N6O2 and its molecular weight is 342.403. The purity is usually 95%.

4'-Carboethoxy-3-(4-thiomethylphenyl)propiophenone

In Stock

• CAS RN:
• 898780-97-7

• Formula:
• C19H20O3S

• InChI:
• InChI=1S/C19H20O3S/c1-3-22-19(21)16-9-7-15(8-10-16)18(20)13-6-14-4-11-17(23-2)12-5-14/h4-5,7-12H,3,6,13H2,1-2H3

• InChIKey:
• SVCYLMPRLYOMMC-UHFFFAOYSA-N

• 4'-Carboethoxy-3-(4-thiomethylphenyl)propiophenone is a useful research compound. Its molecular formula is C19H20O3S and its molecular weight is 328.4 g/mol. The purity is usually 95%.

ethyl (2Z)-2-[(4-chlorobenzoyl)imino]-5-oxo-1-(tetrahydrofuran-2-ylmethyl)-1,5-dihydro-2H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate

In Stock

• CAS RN:
• 534580-97-7

• Formula:
• C26H23ClN4O5

• InChI:
• InChI=1S/C26H23ClN4O5/c1-2-35-26(34)20-14-19-22(28-21-7-3-4-12-30(21)25(19)33)31(15-18-6-5-13-36-18)23(20)29-24(32)16-8-10-17(27)11-9-16/h3-4,7-12,14,18H,2,5-6,13,15H2,1H3

• InChIKey:
• NFJVJSQBJXIFLD-FAJYDZGRSA-N

• Ethyl (2Z)-2-[(4-chlorobenzoyl)imino]-5-oxo-1-(tetrahydrofuran-2-ylmethyl)-1,5-dihydro-2H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate is a useful research compound. Its molecular formula is C26H23ClN4O5 and its molecular weight is 506.94. The purity is usually 95%.

N-(4-(5-(furan-2-yl)-1-tosyl-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide

In Stock

• CAS RN:
• 851780-97-7

• Formula:
• C21H21N3O5S2

• InChI:
• InChI=1S/C21H21N3O5S2/c1-15-5-11-18(12-6-15)31(27,28)24-20(21-4-3-13-29-21)14-19(22-24)16-7-9-17(10-8-16)23-30(2,25)26/h3-13,20,23H,14H2,1-2H3

• InChIKey:
• VMSFIIVTHGAUDZ-UHFFFAOYSA-N

• N-(4-(5-(furan-2-yl)-1-tosyl-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide is a useful research compound. Its molecular formula is C21H21N3O5S2 and its molecular weight is 459.54. The purity is usually 95%.

N-[4-(6-methoxypyridazin-3-yl)phenyl]-2-(trifluoromethyl)benzenesulfonamide

In Stock

• CAS RN:
• 903280-97-7

• Formula:
• C18H14F3N3O3S

• InChI:
• InChI=1S/C18H14F3N3O3S/c1-27-17-11-10-15(22-23-17)12-6-8-13(9-7-12)24-28(25,26)16-5-3-2-4-14(16)18(19,20)21/h2-11,24H,1H3

• InChIKey:
• NWTFKYGBSZRTQJ-UHFFFAOYSA-N

• N-[4-(6-methoxypyridazin-3-yl)phenyl]-2-(trifluoromethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C18H14F3N3O3S and its molecular weight is 409.38. The purity is usually 95%.

4-chloro-N-((5-(4-fluorophenyl)isoxazol-3-yl)methyl)benzamide

In Stock

• CAS RN:
• 953180-97-7

• Formula:
• C17H12ClFN2O2

• InChI:
• InChI=1S/C17H12ClFN2O2/c18-13-5-1-12(2-6-13)17(22)20-10-15-9-16(23-21-15)11-3-7-14(19)8-4-11/h1-9H,10H2,(H,20,22)

• InChIKey:
• KIIIQGUIIBPJGL-UHFFFAOYSA-N

• 4-chloro-N-((5-(4-fluorophenyl)isoxazol-3-yl)methyl)benzamide is a useful research compound. Its molecular formula is C17H12ClFN2O2 and its molecular weight is 330.74. The purity is usually 95%.

(4-Fluoro-2-nitrophenyl)methanamine

Usually In Stock

• CAS RN:
• 131780-97-7

• Formula:
• C7H7FN2O2

• InChI:
• InChI=1S/C7H7FN2O2/c8-6-2-1-5(4-9)7(3-6)10(11)12/h1-3H,4,9H2

• InChIKey:
• CSYCKMWCZAJPHH-UHFFFAOYSA-N

• (4-Fluoro-2-nitrophenyl)methanamine is a useful research compound. Its molecular formula is C7H7FN2O2 and its molecular weight is 170.14 g/mol. The purity is usually 95%.

4H-Pyrrolo(3,2,1-ij)quinoline, 1,2,5,6-tetrahydro-8-amino-, sulfate (2:1) (crude)

Usually In Stock

• CAS RN:
• 102280-97-7

• Formula:
• C22H30N4O4S

• InChI:
• InChI=1S/2C11H14N2.H2O4S/c2*12-10-6-8-2-1-4-13-5-3-9(7-10)11(8)13;1-5(2,3)4/h2*6-7H,1-5,12H2;(H2,1,2,3,4)

• InChIKey:
• QXKZPKUXMIVDBW-UHFFFAOYSA-N

• 4H-Pyrrolo(3,2,1-ij)quinoline, 1,2,5,6-tetrahydro-8-amino-, sulfate (2:1) (crude), also known as 4H-Pyrrolo(3,2,1-ij)quinoline, 1,2,5,6-tetrahydro-8-amino-, sulfate (2:1) (crude), is a useful research compound. Its molecular formula is C22H30N4O4S and its molecular weight is 446.6 g/mol. The purity is usually 95%.

Methyl 4,4,4-trifluoro-3-hydroxybut-2-enoate

• CAS RN:
• 178380-97-7

• Formula:
• C5H5F3O3

• Methyl 4,4,4-trifluoro-3-hydroxybut-2-enoate, also known as Methyl 4,4,4-trifluoro-3-hydroxybut-2-enoate, is a useful research compound. Its molecular formula is C5H5F3O3. The purity is usually 95%.

2''-N-Formimidoylsporaricin A

• CAS RN:
• 107480-97-7

• Formula:
• C18H36N6O5

• InChI:
• InChI=1S/C18H36N6O5/c1-9(20)12-5-4-10(21)18(28-12)29-17-11(22)6-13(27-3)15(16(17)26)24(2)14(25)7-23-8-19/h8-13,15-18,26H,4-7,20-22H2,1-3H3,(H2,19,23)

• InChIKey:
• LWBIYBQNQZILDR-UHFFFAOYSA-N

• 2''-N-Formimidoylsporaricin A is a natural product found in Saccharopolyspora hirsuta with data available.

1-(5-fluoropyridin-2-yl)cyclopropane-1-carbonitrile

In Stock

• CAS RN:
• 1302580-97-7

• Formula:
• C9H7FN2

• 1-(5-fluoropyridin-2-yl)cyclopropane-1-carbonitrile is a useful research compound. Its molecular formula is C9H7FN2 and its molecular weight is 162.2. The purity is usually 95%.

N-[4-(2-chloro-1,1,2-trifluoroethoxy)phenyl]-2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide

In Stock

• CAS RN:
• 1093680-97-7

• Formula:
• C20H19ClF3N3O3

• InChI:
• InChI=1S/C20H19ClF3N3O3/c1-10-7-14-15(8-11(10)2)27-18(29)16(26-14)9-17(28)25-12-3-5-13(6-4-12)30-20(23,24)19(21)22/h3-8,16,19,26H,9H2,1-2H3,(H,25,28)(H,27,29)

• InChIKey:
• ZEQIOHGEBQLMGJ-UHFFFAOYSA-N

• N-[4-(2-chloro-1,1,2-trifluoroethoxy)phenyl]-2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide is a useful research compound. Its molecular formula is C20H19ClF3N3O3 and its molecular weight is 441.84. The purity is usually 95%.

[1-(6-Chloropyrimidin-4-yl)piperidin-2-yl]methanol

In Stock

• CAS RN:
• 1247580-97-7

• Formula:
• C10H14ClN3O

• InChI:
• InChI=1S/C10H14ClN3O/c11-9-5-10(13-7-12-9)14-4-2-1-3-8(14)6-15/h5,7-8,15H,1-4,6H2

• InChIKey:
• OQMAIHFRNKXQRN-UHFFFAOYSA-N

• [1-(6-Chloropyrimidin-4-yl)piperidin-2-yl]methanol is a useful research compound. Its molecular formula is C10H14ClN3O and its molecular weight is 227.69 g/mol. The purity is usually 95%.

5-chloro-2-methoxy-N-((1-phenylpyrrolidin-2-yl)methyl)benzamide

In Stock

• CAS RN:
• 1797280-97-7

• Formula:
• C19H21ClN2O2

• InChI:
• InChI=1S/C19H21ClN2O2/c1-24-18-10-9-14(20)12-17(18)19(23)21-13-16-8-5-11-22(16)15-6-3-2-4-7-15/h2-4,6-7,9-10,12,16H,5,8,11,13H2,1H3,(H,21,23)

• InChIKey:
• ZNFRNPQWJGKGAX-UHFFFAOYSA-N

• 5-chloro-2-methoxy-N-((1-phenylpyrrolidin-2-yl)methyl)benzamide is a useful research compound. Its molecular formula is C19H21ClN2O2 and its molecular weight is 344.84. The purity is usually 95%.

Ethyl 4-(2-oxopropyl)piperidine-4-carboxylate

Usually In Stock

• CAS RN:
• 2120080-97-7

• Formula:
• C11H19NO3

• InChI:
• InChI=1S/C11H19NO3/c1-3-15-10(14)11(8-9(2)13)4-6-12-7-5-11/h12H,3-8H2,1-2H3

• InChIKey:
• FWIHFLPBPHZIFR-UHFFFAOYSA-N

• Ethyl 4-(2-oxopropyl)piperidine-4-carboxylate is a useful research compound. Its molecular formula is C11H19NO3 and its molecular weight is 213.277. The purity is usually 95%.

1-(4,4,7-Trimethyl-1,3-dihydroisoquinolin-2-yl)prop-2-en-1-one

Usually In Stock

• CAS RN:
• 2175580-97-7

• Formula:
• C15H19NO

• InChI:
• InChI=1S/C15H19NO/c1-5-14(17)16-9-12-8-11(2)6-7-13(12)15(3,4)10-16/h5-8H,1,9-10H2,2-4H3

• InChIKey:
• IJPSJHOBPHALJV-UHFFFAOYSA-N

• 1-(4,4,7-Trimethyl-1,3-dihydroisoquinolin-2-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C15H19NO and its molecular weight is 229.323. The purity is usually 95%.

4-Amino-7,8-dimethylquinoline-3-carboxylic acid

• CAS RN:
• 1234880-97-7

• Formula:
• C12H12N2O2

• InChI:
• InChI=1S/C12H12N2O2/c1-6-3-4-8-10(13)9(12(15)16)5-14-11(8)7(6)2/h3-5H,1-2H3,(H2,13,14)(H,15,16)

• InChIKey:
• UXGYSGLXTNJNDI-UHFFFAOYSA-N

• 4-Amino-7,8-dimethylquinoline-3-carboxylic acid, also known as 4-Amino-7,8-dimethylquinoline-3-carboxylic acid, is a useful research compound. Its molecular formula is C12H12N2O2 and its molecular weight is 216.24. The purity is usually 95%.